Cas no 415719-09-4 (Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3))
415719-09-4 structure
Product Name:Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
CAS No:415719-09-4
MF:C8H20N4O8
MW:300.266402244568
CID:333313
PubChem ID:44147333
Update Time:2025-04-19
Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3) Chemical and Physical Properties
Names and Identifiers
-
- Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
- triazanium,2-[(1-carboxy-2-carboxylatoethyl)amino]butanedioate
- Aspartic acid, N-(1,2-dicarboxyethyl)-, triammonium salt
- Aspartic acid, N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
- 415719-09-4
- DTXSID40890482
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- Inchi: 1S/C8H11NO8.3H3N/c10-5(11)1-3(7(14)15)9-4(8(16)17)2-6(12)13;;;/h3-4,9H,1-2H2,(H,10,11)(H,12,13)(H,14,15)(H,16,17);3*1H3
- InChI Key: UVHKAZCMMQAJAD-UHFFFAOYSA-N
- SMILES: OC(C(CC(=O)[O-])NC(C(=O)[O-])CC(=O)[O-])=O.[NH4+].[NH4+].[NH4+]
Computed Properties
- Exact Mass: 300.128
- Monoisotopic Mass: 300.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173A^2
Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
415719-09-4 (Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)) Related Products
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